Cas no 1806020-12-1 (2-(Difluoromethyl)-4-iodo-6-nitropyridine-3-carboxylic acid)

• Product Name: 2-(Difluoromethyl)-4-iodo-6-nitropyridine-3-carboxylic acid
• CAS No: 1806020-12-1
• MF: C₇H₃F₂IN₂O₄
• MW: 344.011000871658
• CID: 4894376
• Update Time: 2025-05-21

2-(Difluoromethyl)-4-iodo-6-nitropyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-4-iodo-6-nitropyridine-3-carboxylic acid

• Inchi： 1S/C7H3F2IN2O4/c8-6(9)5-4(7(13)14)2(10)1-3(11-5)12(15)16/h1,6H,(H,13,14)
• InChI Key： PRBJUNQAPNTZKE-UHFFFAOYSA-N
• SMILES： IC1C=C([N+](=O)[O-])N=C(C(F)F)C=1C(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 299
• XLogP3: 1.8
• Topological Polar Surface Area: 96

Additional information on 2-(Difluoromethyl)-4-iodo-6-nitropyridine-3-carboxylic acid

2-(Difluoromethyl)-4-iodo-6-nitropyridine-3-carboxylic acid (CAS No. 1806020-12-1): A Comprehensive Overview

2-(Difluoromethyl)-4-iodo-6-nitropyridine-3-carboxylic acid (CAS No. 1806020-12-1) is a specialized pyridine derivative that has garnered significant attention in the fields of pharmaceutical research and organic synthesis. This compound, characterized by its unique difluoromethyl and nitro functional groups, serves as a versatile building block for the development of novel drug candidates and agrochemicals. Its molecular structure, which includes an iodo substituent, makes it particularly valuable for cross-coupling reactions, a topic frequently searched by chemists and researchers.

The growing interest in fluorinated compounds and their applications in medicinal chemistry has positioned 2-(Difluoromethyl)-4-iodo-6-nitropyridine-3-carboxylic acid as a compound of high relevance. Fluorination is a hot topic in drug design due to its ability to enhance bioavailability and metabolic stability, which aligns with current trends in small molecule therapeutics. Researchers often search for fluorinated pyridine derivatives to explore their potential in treating diseases such as cancer and infectious diseases.

From a synthetic perspective, the presence of both iodo and nitro groups in this compound opens up avenues for diverse functionalization strategies. The iodo group is particularly useful in palladium-catalyzed reactions, such as Suzuki-Miyaura and Sonogashira couplings, which are widely discussed in academic and industrial research. Meanwhile, the nitro group can be reduced to an amine, offering a pathway to further derivatization. These features make 2-(Difluoromethyl)-4-iodo-6-nitropyridine-3-carboxylic acid a sought-after reagent in high-throughput screening and combinatorial chemistry.

In the context of market dynamics, the demand for multifunctional pyridine derivatives like this compound is on the rise, driven by the pharmaceutical industry's need for innovative intermediates. Companies specializing in custom synthesis and contract research often highlight such compounds in their portfolios to attract collaborations. Additionally, the compound's potential applications in material science, such as in the development of organic electronic materials, further broaden its appeal.

For researchers looking to explore structure-activity relationships (SAR), 2-(Difluoromethyl)-4-iodo-6-nitropyridine-3-carboxylic acid offers a robust starting point. Its modular design allows for systematic modifications to study the impact of fluorine substitution and aromatic halogenation on biological activity. This aligns with the increasing focus on rational drug design and computational chemistry, topics frequently queried in scientific databases.

Handling and storage of this compound require standard precautions for laboratory chemicals. While it is not classified as a hazardous material, proper ventilation and personal protective equipment (PPE) are recommended during use. Its stability under various conditions makes it suitable for long-term storage, a feature often highlighted in chemical procurement discussions.

In summary, 2-(Difluoromethyl)-4-iodo-6-nitropyridine-3-carboxylic acid (CAS No. 1806020-12-1) is a compound of significant interest due to its structural versatility and broad applicability in research and industry. Its alignment with current trends in fluorine chemistry and drug discovery ensures its continued relevance in scientific advancements. Whether for academic investigations or industrial applications, this compound represents a valuable tool for modern chemists.